Cas no 2172022-71-6 (2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• CAS No: 2172022-71-6
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6232317
• PubChem ID: 165510144
• Update Time: 2025-10-19

2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• 2-{1-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutyl}acetic acid
• 2172022-71-6
• EN300-1533994

• Inchi： 1S/C28H32N2O5/c31-25(32)15-28(13-6-14-28)30-26(33)23(18-7-5-8-18)16-29-27(34)35-17-24-21-11-3-1-9-19(21)20-10-2-4-12-22(20)24/h1-4,9-12,18,23-24H,5-8,13-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： LCRWSXWBOAORHE-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid

2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid

2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid is a complex organic compound with the CAS number 2172022-71-6. This compound is notable for its intricate molecular structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an acetic acid functional group. The presence of these structural elements makes it a valuable molecule in various fields of chemistry, particularly in drug discovery and chemical synthesis.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during the synthesis of complex molecules. Its inclusion in this compound suggests potential applications in peptide-based drug development. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of synthetic processes, making this compound a promising candidate for advanced chemical engineering.

One of the key features of this compound is its cyclobutane ring system, which contributes to its unique physical and chemical properties. Cyclobutane rings are known for their strain energy, which can influence the reactivity and stability of molecules. This property has been leveraged in recent research to design more efficient catalysts and bioactive compounds. For instance, studies have shown that cyclobutane-containing molecules can exhibit enhanced binding affinities to target proteins, making them attractive candidates for drug design.

The acetic acid functional group present in this compound adds another layer of versatility to its chemical profile. Acetic acid derivatives are widely used in organic synthesis due to their ability to participate in various reactions, such as esterification and acylation. This makes the compound suitable for a range of applications, including the synthesis of bioactive molecules and advanced materials.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of complex molecules like 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, which is crucial for predicting its reactivity and stability under different conditions.

In terms of biological applications, this compound has shown potential as a precursor for peptide-based drugs. The combination of an Fmoc group and a cyclobutane ring system makes it an ideal building block for constructing bioactive molecules with tailored properties. For example, researchers have explored the use of similar compounds in designing inhibitors for protein kinases, which are key targets in cancer therapy.

Furthermore, the synthesis of this compound involves a series of highly controlled reactions, including coupling reactions and protecting group strategies. These methods are critical for maintaining the integrity of sensitive functional groups during synthesis. Recent innovations in catalytic methods have improved the yield and purity of such compounds, making them more accessible for large-scale applications.

In conclusion, 2-{1-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid is a versatile and sophisticated molecule with significant potential in chemical synthesis and drug discovery. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop novel bioactive compounds with improved properties.